![molecular formula C17H17FN2O3S B2925603 N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzenesulfonamide CAS No. 955672-60-3](/img/structure/B2925603.png)
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzenesulfonamide (also known as 7-Acetylneuraminic acid) is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
Synthesis and Chemical Properties
Recent studies have demonstrated innovative approaches to synthesizing compounds related to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzenesulfonamide, showcasing the versatility of these molecules in chemical synthesis:
- A method for the copper-catalyzed radical-promoted aminocyclization of acrylamides with N-fluorobenzenesulfonimide (NFSI) has been developed, facilitating the construction of a range of isoquinoline-1,3-diones. This process illustrates the compound's utility in the synthesis of complex heterocyclic structures through radical pathways, supported by DFT calculations (Xiao-Feng Xia et al., 2016).
- The asymmetric synthesis of enantiomerically pure compounds, utilizing cinchona alkaloids and NFSI, highlights the role of such molecules in enantiodivergent fluorination. This technique enables the synthesis of mirror-image forms of pharmacologically relevant compounds, demonstrating the strategic use of NFSI in achieving stereochemical complexity (Takeshi Yamamoto et al., 2011).
Biological Interactions and Potential Applications
- Research into the interaction between carbonic anhydrase and isoquinolinesulfonamides has unveiled the structural basis for the inhibition of human carbonic anhydrases by these compounds. Such studies are pivotal for designing selective inhibitors targeting therapeutically relevant isoforms, indicating the potential medical applications of these molecules (P. Mader et al., 2011).
- The synthesis and evaluation of 4-phthalimidobenzenesulfonamide derivatives as inhibitors of acetylcholinesterase and butyrylcholinesterase have been conducted, revealing compounds with high selectivity and potency. This research underscores the therapeutic promise of such molecules in addressing disorders associated with cholinesterase activity (Z. Soyer et al., 2016).
Structural and Spectroscopic Studies
- Detailed structural and spectroscopic investigations of isoquinoline derivatives have led to insights into their complexation with metals, as well as their antimicrobial properties. Such studies not only advance our understanding of the chemical behavior of these molecules but also pave the way for their application in materials science and biomedicine (S. Vanparia et al., 2010).
properties
IUPAC Name |
N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O3S/c1-12(21)20-9-8-13-2-5-16(10-14(13)11-20)19-24(22,23)17-6-3-15(18)4-7-17/h2-7,10,19H,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHSOFMYHSBQLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.